Cas no 2680858-95-9 (Methyl 2-amino-7,7-dimethylspiro[3.5]nonane-2-carboxylate)

• Product Name: Methyl 2-amino-7,7-dimethylspiro[3.5]nonane-2-carboxylate
• CAS No: 2680858-95-9
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 6453147
• PubChem ID: 165908609
• Update Time: 2025-06-11

Methyl 2-amino-7,7-dimethylspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28274693
• methyl 2-amino-7,7-dimethylspiro[3.5]nonane-2-carboxylate
• 2680858-95-9
• Methyl 2-amino-7,7-dimethylspiro[3.5]nonane-2-carboxylate

• Inchi： 1S/C13H23NO2/c1-11(2)4-6-12(7-5-11)8-13(14,9-12)10(15)16-3/h4-9,14H2,1-3H3
• InChI Key： RFOVPCZZBOVZTK-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CC2(CCC(C)(C)CC2)C1)N)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-amino-7,7-dimethylspiro[3.5]nonane-2-carboxylate

Comprehensive Overview of Methyl 2-amino-7,7-dimethylspiro[3.5]nonane-2-carboxylate (CAS No. 2680858-95-9)

The compound Methyl 2-amino-7,7-dimethylspiro[3.5]nonane-2-carboxylate (CAS No. 2680858-95-9) is a structurally unique spirocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. Its spiro[3.5]nonane core, combined with functional groups like the methyl ester and amino moiety, makes it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in designing novel bioactive compounds, particularly in the context of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the most intriguing aspects of Methyl 2-amino-7,7-dimethylspiro[3.5]nonane-2-carboxylate is its stereochemistry and conformational rigidity, which are critical for binding to biological targets. The 7,7-dimethyl substitution enhances the compound's stability, while the spirocyclic framework offers a three-dimensional scaffold that mimics natural products. This aligns with the growing demand for 3D-shaped molecules in drug development, a trend highlighted in recent AI-driven drug design studies and fragment-based screening methodologies.

In synthetic chemistry, CAS No. 2680858-95-9 serves as a valuable building block for constructing complex heterocycles and chiral auxiliaries. Its methyl ester group allows for straightforward derivatization, enabling the creation of peptide mimetics or prodrugs. Recent publications have emphasized its utility in click chemistry and multicomponent reactions, addressing the need for efficient and sustainable synthetic routes. These applications resonate with the broader scientific community's focus on green chemistry and atom economy.

From a commercial perspective, the demand for Methyl 2-amino-7,7-dimethylspiro[3.5]nonane-2-carboxylate is driven by its relevance in high-throughput screening libraries and pharmaceutical R&D. Suppliers often highlight its high purity and custom synthesis options to cater to niche research needs. Analytical techniques such as NMR spectroscopy and HPLC-MS are routinely employed to validate its structural integrity, ensuring compliance with Good Laboratory Practice (GLP) standards.

Looking ahead, the compound's potential in neuroprotective agents and GPCR modulators is an active area of investigation. With the rise of precision medicine and personalized therapeutics, researchers are probing its interactions with biomolecular targets using advanced computational tools like molecular docking and quantum mechanics/molecular mechanics (QM/MM) simulations. These efforts align with the broader industry shift toward data-driven drug discovery.

In summary, Methyl 2-amino-7,7-dimethylspiro[3.5]nonane-2-carboxylate (CAS No. 2680858-95-9) exemplifies the intersection of innovative chemical design and practical applications. Its multifaceted utility underscores its importance in modern research, making it a compound of enduring interest to chemists and pharmacologists alike.